Cas no 188560-00-1 (13-O-Acetylglanduline)

• Product Name: 13-O-Acetylglanduline
• CAS No: 188560-00-1
• MF: C₂₉H₃₉NO₉
• MW: 545.621269464493
• CID: 6765738
• Update Time: 2024-03-03

13-O-Acetylglanduline Chemical and Physical Properties

Names and Identifiers

• Glanduline 13-acetate
• 13-O-Acetylglanduline

• Inchi： 1S/C29H39NO9/c1-7-12(2)23(34)39-17-10-27-19-16-9-26-8-13(3)18(20(33)29(26,27)36)22(38-15(5)32)28(26,35)24(27)30(16)11-25(19,6)21(17)37-14(4)31/h12,16-22,24,33,35-36H,3,7-11H2,1-2,4-6H3/t12-,16+,17-,18-,19-,20-,21-,22+,24+,25-,26+,27-,28+,29+/m1/s1
• InChI Key： FMHMIHWYLHPMBU-QWUKKUJLSA-N
• SMILES： [C@H]1(C[C@@]23[C@H]4[C@@]5([C@]6(CC(=C)[C@H]([C@H]([C@@]26O)O)[C@@H]5OC(C)=O)C[C@H]2[C@@H]3[C@](CN24)(C)[C@@H]1OC(C)=O)O)OC([C@@H](CC)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• XLogP3: 0.905

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Atisane diterpenoids